Cas no 100005-23-0 (2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile)

2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile structure
100005-23-0 structure
Product Name:2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
CAS No:100005-23-0
MF:C13H12N2OS
MW:244.312181472778
MDL:MFCD02609524
CID:870065
Update Time:2026-04-29

2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
    • 3-thiophenecarbonitrile, 2-amino-4-(4-methoxyphenyl)-5-methyl-
    • MDL: MFCD02609524
    • Inchi: InChI=1S/C13H12N2OS/c1-8-12(11(7-14)13(15)17-8)9-3-5-10(16-2)6-4-9/h3-6H,15H2,1-2H3
    • InChI Key: DOBQZXVLOBZACE-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=CC=C(C=C2)OC)C(=C(N)S1)C#N

Computed Properties

  • Exact Mass: 244.06716
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 59.04

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2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:100005-23-0)2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
Order Number:A1095914
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:16
Price ($):172.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:100005-23-0)2-Amino-4-(4-methoxyphenyl)-5-methylthiophene-3-carbonitrile
A1095914
Purity:99%
Quantity:1g
Price ($):172.0
Email